(3,3-Difluoropiperidin-4-yl)methanol hydrochloride
Overview
Description
“(3,3-Difluoropiperidin-4-yl)methanol hydrochloride” is a chemical compound with the CAS Number: 1783945-29-8 . It has a molecular weight of 187.62 and a molecular formula of C6H12ClF2NO . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “(3,3-Difluoropiperidin-4-yl)methanol hydrochloride” is represented by the formula C6H12ClF2NO . This indicates that the molecule is composed of 6 carbon atoms, 12 hydrogen atoms, 1 chlorine atom, 2 fluorine atoms, and 1 oxygen atom .Physical And Chemical Properties Analysis
“(3,3-Difluoropiperidin-4-yl)methanol hydrochloride” is a solid substance . It should be stored in an inert atmosphere and at a temperature between 2-8°C .Scientific Research Applications
Pharmaceutical Research and Drug Development
(3,3-Difluoropiperidin-4-yl)methanol hydrochloride is a compound with potential applications in pharmaceutical research. Its structure suggests it could be used as a building block in the synthesis of various pharmacologically active molecules. The difluoropiperidine moiety is particularly interesting due to its potential to improve the metabolic stability and bioavailability of drug candidates .
Material Science
In material science, this compound could be explored for the development of novel polymeric materials. The presence of fluorine atoms could impart unique properties to polymers, such as resistance to solvents and thermal stability. Research could focus on incorporating this compound into polymer chains to study the resultant material properties .
Chemical Synthesis
This compound can serve as an intermediate in organic synthesis. Its reactivity with various reagents can be utilized to create a wide array of derivatives, which can then be applied in different chemical synthesis pathways. This versatility makes it a valuable compound for synthetic chemists .
Chromatography
Chromatographic methods could benefit from the use of (3,3-Difluoropiperidin-4-yl)methanol hydrochloride as a stationary phase modifier. Its unique chemical structure could help in the separation of complex mixtures, especially when fluorinated compounds are involved .
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reagent in various analytical techniques. Its well-defined structure and properties make it suitable for use in calibrating instruments or as a reactant in specific detection methods .
Biological Studies
The compound’s potential interaction with biological systems could be another area of interest. It could be used to study enzyme-substrate interactions, especially with enzymes that have a known affinity for piperidine-based substrates. This could lead to insights into enzyme mechanisms and the design of enzyme inhibitors .
Safety and Hazards
The safety information for “(3,3-Difluoropiperidin-4-yl)methanol hydrochloride” includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and several others .
properties
IUPAC Name |
(3,3-difluoropiperidin-4-yl)methanol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2NO.ClH/c7-6(8)4-9-2-1-5(6)3-10;/h5,9-10H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWIOBEMDKUELNI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1CO)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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